Cas no 1024270-20-9 (1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea)

• Product Name: 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea
• CAS No: 1024270-20-9
• MF: C₂₅H₂₄FN₃O₃
• MW: 433.474769592285
• MDL: MFCD03839409
• CID: 5185815
• Update Time: 2025-06-08

1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea

• MDL： MFCD03839409
• Inchi： 1S/C25H24FN3O3/c1-31-23-13-17-10-11-27-22(21(17)15-24(23)32-2)12-16-6-8-19(9-7-16)28-25(30)29-20-5-3-4-18(26)14-20/h3-9,13-15H,10-12H2,1-2H3,(H2,28,29,30)
• InChI Key： CVOYXNOHKXFVQL-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)C(NC1=CC=CC(F)=C1)=O

Additional information on 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea

Introduction to 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea (CAS No. 1024270-20-9)

1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea, also known by its CAS number 1024270-20-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative belongs to a class of compounds known for their ability to modulate various biological pathways, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea is characterized by a urea linkage connecting a substituted phenyl group and a fluorinated phenyl group. The presence of the 6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl moiety adds complexity and functionality to the molecule, contributing to its pharmacological properties. This structure has been shown to exhibit high binding affinity and selectivity for specific receptors and enzymes, which are crucial for its therapeutic potential.

Recent studies have highlighted the potential of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can effectively modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to fine-tune these receptor activities offers a promising approach to developing new therapeutic strategies.

In addition to its neuroprotective effects, 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea has also shown promise in cancer research. Studies have indicated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. By modulating this pathway, the compound can induce apoptosis and reduce tumor growth.

The pharmacokinetic properties of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug can reach its target tissues at therapeutic concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has been well-tolerated at various dose levels, and preliminary data indicate that it can achieve clinically relevant concentrations in plasma. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its direct therapeutic applications, 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea serves as an important tool for understanding the molecular mechanisms underlying various diseases. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating signaling pathways and receptor interactions. This knowledge can inform the development of new drugs and therapies with improved specificity and efficacy.

In conclusion, 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(3-fluorophenyl)urea (CAS No. 1024270-20-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for a variety of conditions.